Cas no 1429639-81-5 (2,4-dichloro-7-methyl-5H,7H-thieno3,4-dpyrimidine)

• Product Name: 2,4-dichloro-7-methyl-5H,7H-thieno3,4-dpyrimidine
• CAS No: 1429639-81-5
• MF: C₇H₆Cl₂N₂S
• MW: 221.106937885284
• MDL: MFCD31556761
• CID: 5462860
• PubChem ID: 89487335
• Update Time: 2023-11-24

2,4-dichloro-7-methyl-5H,7H-thieno3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-7-METHYL-5,7-DIHYDROTHIENO[3,4-D]PYRIMIDINE
• 2,4-dichloro-7-methyl-5H,7H-thieno[3,4-d]pyrimidine
• Z3035821182
• 2,4-dichloro-7-methyl-5H,7H-thieno3,4-dpyrimidine

• MDL： MFCD31556761
• Inchi： 1S/C7H6Cl2N2S/c1-3-5-4(2-12-3)6(8)11-7(9)10-5/h3H,2H2,1H3
• InChI Key： CELWEVMHFJQSAE-UHFFFAOYSA-N
• SMILES： ClC1=C2CSC(C)C2=NC(=N1)Cl

Computed Properties

• Exact Mass: 219.9628748 g/mol
• Monoisotopic Mass: 219.9628748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.11
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines